Cas no 62614-97-5 (Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-)
62614-97-5 structure
Product Name:Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-
CAS No:62614-97-5
MF:C30H51N
MW:425.732649087906
CID:438162
PubChem ID:71384623
Update Time:2025-04-19
Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-
- 6-heptadecyl-1,2,3,4,7,8,9,10-octahydrophenanthridine
- DTXSID90806876
- 62614-97-5
-
- Inchi: 1S/C30H51N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-24-29-27-22-18-17-21-26(27)28-23-19-20-25-30(28)31-29/h2-25H2,1H3
- InChI Key: AUJWVCMMPBRSTC-UHFFFAOYSA-N
- SMILES: N1C(CCCCCCCCCCCCCCCCC)=C2CCCCC2=C2C=1CCCC2
Computed Properties
- Exact Mass: 425.40243
- Monoisotopic Mass: 425.402150631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 16
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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